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Compound of Interest

Compound Name: Chloroform-13C

Cat. No.: B1600117

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular formula and molecular weight
of Chloroform-13C, an isotopically labeled form of chloroform. The substitution of the naturally
abundant carbon-12 with carbon-13 makes it a valuable tool in various scientific applications,
including nuclear magnetic resonance (NMR) spectroscopy and as a tracer in metabolic
studies.

Molecular Formula

The molecular formula for Chloroform-13C is 13CHClIs.[1][2][3] This formula indicates that each
molecule is composed of one carbon-13 atom, one hydrogen atom, and three chlorine atoms.

Molecular Composition

The diagram below illustrates the elemental composition of a single molecule of Chloroform-
13C.
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Caption: Elemental composition of a Chloroform-13C molecule.

Atomic and Molecular Weight

The molecular weight of Chloroform-13C is a critical parameter for quantitative analysis and
experimental design. It is calculated from the sum of the atomic weights of its constituent
isotopes. The table below summarizes the standard atomic weights of the elements and the
specific atomic mass of the carbon-13 isotope.[4][5][6][7][8][9]

Standard Atomic Weight
Atom Isotope

(Da)
Carbon 13C 13.003354835[4][6][8]
Hydrogen H ~1.0080[5]
Chlorine - ~35.45[7][9]
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The calculated molecular weight of Chloroform-13C is approximately 120.37 g/mol .[1][2][3]
This value is derived from the sum of the atomic mass of one carbon-13 atom, one hydrogen
atom, and three chlorine atoms. The precise mass can be crucial for high-resolution mass
spectrometry applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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